Cas no 2227205-89-0 (tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate
• CAS No: 2227205-89-0
• MF: C₁₁H₂₀FNO₂
• MW: 217.28
• CID: 5106698
• PubChem ID: 135396777
• Update Time: 2026-03-03

tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C11H20FNO2/c1-8-5-6-9(12)7-13(8)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： ZEQJYYLAFDMFAN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)CCC1C

Computed Properties

• Exact Mass: 217.14780704g/mol
• Monoisotopic Mass: 217.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate

Research Update on tert-Butyl 5-Fluoro-2-methylpiperidine-1-carboxylate (CAS: 2227205-89-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate (CAS: 2227205-89-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. This fluorinated piperidine derivative has garnered significant attention due to its structural versatility and potential for modification into pharmacologically relevant scaffolds. Recent studies have focused on its utility in constructing complex molecular architectures, with particular emphasis on its role as a building block for protease inhibitors and neuromodulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient incorporation of tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate into the synthesis of potent cathepsin K inhibitors. The fluorine atom at the 5-position was found to significantly enhance binding affinity through favorable electrostatic interactions with the enzyme's active site, while the tert-butoxycarbonyl (Boc) protecting group allowed for selective functionalization at other positions of the piperidine ring. This work highlights the compound's value in developing osteoporosis therapeutics, with the fluorinated derivative showing improved metabolic stability compared to non-fluorinated analogs.

Recent synthetic methodology developments have expanded the accessibility of this compound. A 2024 publication in Organic Process Research & Development reported an optimized large-scale synthesis route for tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate, achieving >90% yield with excellent enantioselectivity (98% ee) through asymmetric hydrogenation of a corresponding fluorinated pyridine precursor. This advancement addresses previous challenges in producing this intermediate at commercial scales, potentially accelerating its adoption in pharmaceutical manufacturing.

The compound's unique stereoelectronic properties have also been exploited in drug discovery programs targeting RNA viruses. Preliminary results from a multinational research collaboration (unpublished data, 2024) suggest that derivatives of tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate exhibit promising activity against SARS-CoV-2 main protease, with molecular docking studies indicating that the fluorine atom participates in critical hydrogen bonding interactions with the protein backbone. These findings position the compound as a valuable scaffold for developing broad-spectrum antiviral agents.

From a chemical biology perspective, the fluorinated piperidine core of this compound has shown remarkable utility in positron emission tomography (PET) tracer development. Researchers at several academic medical centers have begun investigating 18F-labeled analogs of tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate for imaging neuroinflammation, capitalizing on the favorable pharmacokinetic properties imparted by the fluorine substituent. Early-stage clinical trials are anticipated to begin in 2025, potentially opening new avenues for diagnosing neurodegenerative diseases.

Quality control and analytical method development for this compound have seen significant progress. A recent analytical chemistry study (2024) established robust HPLC-MS methods for detecting and quantifying process-related impurities in tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate batches, with detection limits below 0.1%. This advancement supports the compound's transition from research-scale to good manufacturing practice (GMP) production, ensuring its suitability for use in clinical-stage pharmaceutical development.

Looking forward, the scientific community anticipates expanded applications of tert-butyl 5-fluoro-2-methylpiperidine-1-carboxylate in fragment-based drug discovery and combinatorial chemistry. Its balanced lipophilicity (calculated logP ~2.1) and molecular weight (217.26 g/mol) make it particularly suitable for these approaches. Several pharmaceutical companies have included this compound in their proprietary screening libraries, suggesting that its therapeutic potential may extend beyond current applications in the coming years.